![molecular formula C17H20N2O3S2 B4069664 N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide](/img/structure/B4069664.png)
N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide
Overview
Description
N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide is a chemical compound that has gained significant attention in scientific research. It is also known as MPTP, which is a potent inhibitor of mitochondrial complex I.
Mechanism of Action
The mechanism of action of N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide involves the inhibition of mitochondrial complex I. This leads to a decrease in the production of ATP, which is the primary source of energy for cells. The resulting energy depletion leads to the activation of various cellular stress pathways, which ultimately leads to cell death. However, this mechanism of action also makes it a potential therapeutic agent for various neurodegenerative disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes, which can help protect against oxidative stress. Additionally, it has been shown to decrease the production of reactive oxygen species, which can cause cellular damage. Furthermore, it has been shown to decrease inflammation, which is a key factor in many neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide in lab experiments is its potency. It is a highly potent inhibitor of mitochondrial complex I, which makes it an ideal tool for studying the effects of mitochondrial dysfunction. However, one of the limitations of using this compound is its potential toxicity. It can cause cellular stress and ultimately cell death, which can complicate experimental results.
Future Directions
There are many potential future directions for research involving N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide. One potential direction is to further study its potential therapeutic applications in neurodegenerative disorders. Additionally, further research could be done to better understand its mechanism of action and to identify potential ways to mitigate its toxic effects. Finally, research could be done to identify other potential uses for this compound, such as in the treatment of cancer or metabolic disorders.
Conclusion:
In conclusion, this compound is a highly potent inhibitor of mitochondrial complex I that has gained significant attention in scientific research. It has potential therapeutic applications in various neurodegenerative disorders and has been shown to have a variety of biochemical and physiological effects. However, its potential toxicity can complicate experimental results, and further research is needed to fully understand its mechanism of action and identify potential ways to mitigate its toxic effects.
Scientific Research Applications
N-{3-[methyl(methylsulfonyl)amino]phenyl}-2-(phenylthio)propanamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have neuroprotective effects in animal models of Parkinson's disease. Furthermore, it has been studied for its potential use in treating various other neurodegenerative disorders, such as Alzheimer's disease and Huntington's disease.
properties
IUPAC Name |
N-[3-[methyl(methylsulfonyl)amino]phenyl]-2-phenylsulfanylpropanamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N2O3S2/c1-13(23-16-10-5-4-6-11-16)17(20)18-14-8-7-9-15(12-14)19(2)24(3,21)22/h4-13H,1-3H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DZSQTQMNYVKNIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)NC1=CC(=CC=C1)N(C)S(=O)(=O)C)SC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N2O3S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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